Cas no 1185081-21-3 (2-(4-Isopropoxyphenyl)-2-oxoacetaldehyde hydrate)
1185081-21-3 structure
Product Name:2-(4-Isopropoxyphenyl)-2-oxoacetaldehyde hydrate
CAS No:1185081-21-3
MF:C11H14O4
MW:210.226463794708
CID:1039962
PubChem ID:45036875
Update Time:2025-09-17
2-(4-Isopropoxyphenyl)-2-oxoacetaldehyde hydrate Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Isopropoxyphenyl)-2-oxoacetaldehyde hydrate
- 2-oxo-2-(4-propan-2-yloxyphenyl)acetaldehyde,hydrate
- 2-oxo-2-(4-propan-2-yloxyphenyl)acetaldehyde;hydrate
- 1185081-21-3
- 4-Isopropoxyphenylglyoxal hydrate
- DTXSID60661717
- Oxo{4-[(propan-2-yl)oxy]phenyl}acetaldehyde--water (1/1)
- 2-(4-Isopropoxyphenyl)-2-oxoacetaldehydehydrate
- AKOS016006879
- AB48699
-
- Inchi: 1S/C11H12O3.H2O/c1-8(2)14-10-5-3-9(4-6-10)11(13)7-12;/h3-8H,1-2H3;1H2
- InChI Key: ZIRLZQLPBDZWFB-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(C=O)=O)=CC=1)C(C)C.O
Computed Properties
- Exact Mass: 210.08920892g/mol
- Monoisotopic Mass: 210.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.4Ų
2-(4-Isopropoxyphenyl)-2-oxoacetaldehyde hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019109987-1g |
2-(4-Isopropoxyphenyl)-2-oxoacetaldehyde hydrate |
1185081-21-3 | 95% | 1g |
$492.80 | 2023-09-04 | |
| Crysdot LLC | CD12175321-1g |
2-(4-Isopropoxyphenyl)-2-oxoacetaldehyde hydrate |
1185081-21-3 | 95+% | 1g |
$550 | 2024-07-23 |
2-(4-Isopropoxyphenyl)-2-oxoacetaldehyde hydrate Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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